Cas no 1805244-34-1 (5-Chloromethyl-3-phenyl-2-(trifluoromethyl)pyridine)

• Product Name: 5-Chloromethyl-3-phenyl-2-(trifluoromethyl)pyridine
• CAS No: 1805244-34-1
• MF: C₁₃H₉ClF₃N
• MW: 271.665472745895
• CID: 4902906
• Update Time: 2025-05-25

5-Chloromethyl-3-phenyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloromethyl-3-phenyl-2-(trifluoromethyl)pyridine

• Inchi： 1S/C13H9ClF3N/c14-7-9-6-11(10-4-2-1-3-5-10)12(18-8-9)13(15,16)17/h1-6,8H,7H2
• InChI Key： SXUSRIDELUKZAM-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(F)(F)F)C(=C1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9

Additional information on 5-Chloromethyl-3-phenyl-2-(trifluoromethyl)pyridine

Introduction to 5-Chloromethyl-3-phenyl-2-(trifluoromethyl)pyridine (CAS No. 1805244-34-1)

5-Chloromethyl-3-phenyl-2-(trifluoromethyl)pyridine, identified by its CAS number 1805244-34-1, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic molecule features a pyridine core substituted with a chloromethyl group at the 5-position, a phenyl ring at the 3-position, and a trifluoromethyl group at the 2-position. These structural elements contribute to its unique chemical properties and make it a valuable intermediate in synthetic chemistry.

The presence of the chloromethyl functional group enhances the electrophilicity of the molecule, making it a versatile building block for further derivatization. This property is particularly useful in medicinal chemistry, where such intermediates are often employed in the synthesis of bioactive molecules. The trifluoromethyl group, on the other hand, is known for its ability to improve metabolic stability and binding affinity in drug candidates, a feature that has garnered considerable attention in recent years.

5-Chloromethyl-3-phenyl-2-(trifluoromethyl)pyridine (CAS No. 1805244-34-1) has found applications in various research areas, including the development of novel therapeutic agents. Its structural motif is reminiscent of many pharmacologically active compounds, which has spurred interest in exploring its potential as a lead compound or as a precursor for more complex molecules. Recent studies have highlighted its role in the synthesis of kinase inhibitors, where the combination of electron-withdrawing and electron-donating groups modulates binding interactions with biological targets.

In the context of modern drug discovery, the demand for efficient and scalable synthetic routes has led to innovative methodologies for utilizing intermediates like 5-Chloromethyl-3-phenyl-2-(trifluoromethyl)pyridine. Researchers have leveraged transition-metal-catalyzed reactions to introduce additional functional groups or to construct complex scaffolds from this core structure. For instance, palladium-catalyzed cross-coupling reactions have been employed to attach aryl or vinyl groups, expanding the library of possible derivatives.

The agrochemical sector has also benefited from the versatility of 5-Chloromethyl-3-phenyl-2-(trifluoromethyl)pyridine (CAS No. 1805244-34-1). Its derivatives have been explored as potential candidates for herbicides and pesticides due to their ability to interact with biological systems at specific sites. The trifluoromethyl group, in particular, is often associated with enhanced lipophilicity and resistance to metabolic degradation, making it an attractive feature for agrochemical applications.

Advances in computational chemistry have further accelerated the exploration of this compound's potential. Molecular modeling studies have predicted its interactions with various enzymes and receptors, providing insights into its mechanism of action. These predictions are corroborated by experimental data from high-throughput screening assays, which have identified several promising derivatives for further optimization.

The synthesis of 5-Chloromethyl-3-phenyl-2-(trifluoromethyl)pyridine itself presents an interesting challenge due to its multiple reactive sites. However, recent developments in synthetic methodology have made it more accessible than ever before. For example, one approach involves a multi-step sequence starting from commercially available pyridine derivatives, followed by selective functionalization at each position using well-established chemical transformations.

In conclusion, 5-Chloromethyl-3-phenyl-2-(trifluoromethyl)pyridine (CAS No. 1805244-34-1) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an excellent candidate for further derivatization and exploration in drug discovery programs. As synthetic chemistry continues to evolve, new applications and methodologies will undoubtedly emerge, further solidifying its importance in the chemical community.